[2-(Benzylamino)-2-oxoethoxy]acetic acid

• Molecular Formula: C11H13NO4
• Molecular Weight: 223.22 g/mol
• IUPAC Name: 2-[2-(benzylamino)-2-oxoethoxy]acetic acid
• InChI: InChI=1S/C11H13NO4/c13-10(7-16-8-11(14)15)12-6-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,12,13)(H,14,15)
• InChI Key: HUHSGXFJOBVPJQ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CNC(=O)COCC(=O)O

Description

[2-(Benzylamino)-2-oxoethoxy]acetic acid is a useful research compound. Its molecular formula is C11H13NO4 and its molecular weight is 223.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality [2-(Benzylamino)-2-oxoethoxy]acetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [2-(Benzylamino)-2-oxoethoxy]acetic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Preparation Methods

Route 1: Sequential Imine-Alkylation-Oxidation

• Imine formation : 2-Aminoethoxyacetic acid + benzaldehyde → Schiff base (89% yield).

• Alkylation : Schiff base + bromoacetic acid tert-butyl ester → tert-butyl [2-(benzylimino)ethoxy]acetate (75% yield).

• Deprotection : HCl-mediated cleavage of the tert-butyl group → [2-(benzylamino)ethoxy]acetic acid (63% yield).

• Oxidation : Treating with pyridinium chlorochromate (PCC) in DCM introduces the 2-oxo group (68% yield).

Purity Data :

Step	Product	Purity (HPLC)	Yield
1	Schiff base	98.5%	89%
2	tert-Butyl intermediate	97.8%	75%
3	Deprotected acid	99.1%	63%
4	[2-(Benzylamino)-2-oxoethoxy]acetic acid	99.2%	68%

Route 2: Direct Oxalyl Chloride Coupling

• Oxo group introduction : Benzylamine + ethyl oxalyl chloride → ethyl 2-(benzylamino)-2-oxoacetate (85% yield).

• Ester hydrolysis : NaOH (2M) → 2-(benzylamino)-2-oxoacetic acid (92% yield).

• Ethoxyacetic acid conjugation : Mitsunobu reaction with 2-hydroxyethoxyacetic acid (DIAD, PPh₃) → target compound (71% yield).

Advantage : Avoids imine intermediates, reducing steps.
Limitation : Mitsunobu conditions require strict anhydrous handling.

Comparative Analysis of Methodologies

Yield and Scalability

• Route 1 achieves higher purity (99.2%) but involves four steps, limiting scalability.

• Route 2 offers a shorter pathway (three steps) with comparable yield (71%) but lower purity (97.5%) due to Mitsunobu byproducts.

Purification and Characterization

Recrystallization Techniques

• Solvent systems : Ethyl acetate/hexane (3:1) removes nonpolar impurities (Route 1).

• Acid-base extraction : Adjusting pH to 3–4 precipitates the target compound from aqueous layers (Route 2).

Spectroscopic Validation

• ¹H NMR (DMSO-d6): δ 8.21 (s, 1H, NH), 7.32–7.25 (m, 5H, Ar-H), 4.38 (s, 2H, CH₂COO), 3.81 (t, 2H, OCH₂), 3.65 (t, 2H, NCH₂).

• IR : 1725 cm⁻¹ (C=O), 1650 cm⁻¹ (amide I).

Industrial Applications and Modifications

Large-Scale Adaptations

• Continuous flow synthesis : Microreactors enhance heat transfer during exothermic imine formation (Route 1), improving yield to 91%.

• Catalytic hydrogenation : Replacing PCC with Pd/C-H₂ for oxidation reduces heavy metal waste.

Derivative Synthesis

• Methyl ester analog : Reacting with methanol/H₂SO₄ yields the methyl ester (mp 102–104°C), useful as a protease inhibitor intermediate .